![molecular formula C6H8N2O B6160334 1H,4H,6H,7H-pyrano[3,4-d]imidazole CAS No. 1260663-65-7](/img/no-structure.png)
1H,4H,6H,7H-pyrano[3,4-d]imidazole
Overview
Description
1H,4H,6H,7H-pyrano[3,4-d]imidazole is a chemical compound with the CAS Number: 1260663-65-7 . It has a molecular weight of 124.14 . The IUPAC name for this compound is 1,4,6,7-tetrahydropyrano[3,4-d]imidazole . It is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H8N2O/c1-2-9-3-6-5(1)7-4-8-6/h4H,1-3H2,(H,7,8) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 124.14 .Scientific Research Applications
Synthesis and Structural Analysis
- Heterocyclic Synthesis: Compounds structurally related to purines, like pyrazolo[3,4-d][1,2,3]triazin-4-ones and imidazo[4,5-d][1,2,3]triazin-4-ones, have been synthesized for their significant biological activity (Colomer & Moyano, 2011).
- Nucleophilic Substitution in Imidazoles: Studies on 4H-imidazoles have explored nucleophilic substitution as a key step in synthesizing fused imidazoles, demonstrating the versatility of these compounds in creating new chromophores (Atzrodt et al., 2000).
- Crystal Structure Analysis: The crystal structures of imidazo[1,2-b]pyrazole derivatives have been characterized, providing insights into their molecular conformations (Li et al., 2009).
Biological Activity and Applications
- Inhibitor of DNA Synthesis: 2,3-Dihydro-1H-imidazo[1,2-b]pyrazole has been identified as an inhibitor of DNA synthesis in animal cells, indicating potential for drug development (Ennis et al., 1971).
- Antimicrobial Activity: New pyrazoles, fused pyrazolo[3,4-d]-pyrimidine, and 1,2-dihydroimidazo-[2,1-c][1,2,4]triazin-6-one derivatives have shown antimicrobial activities, highlighting their potential in combating microbial infections (Gomha & Hassaneen, 2011).
- Proton Conducting Polymers and Liquids: Imidazole-based compounds have been reported for their properties as solvents for acidic protons in polymers and liquids, useful in applications like fuel cells and batteries (Kreuer et al., 1998).
Advanced Material Applications
- Fluorogenic Dyes: The oxidation of imidazolones with selenium dioxide leads to the formation of imidazo[1,2-a]pyrazine-triones, which could be used as fluorogenic dyes due to their significant bathochromic shifts in absorption and emission maxima (Zaitseva et al., 2020).
- Microwave-Assisted Synthesis: The use of microwave irradiation has been explored for the synthesis of pyranopyrazoles, indicating an efficient and green approach to producing these compounds (Aliabadi & Mahmoodi, 2016).
Safety and Hazards
The compound has several hazard statements including H302, H315, H319, and H335 . These indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1H,4H,6H,7H-pyrano[3,4-d]imidazole involves the condensation of imidazole with a suitable aldehyde followed by cyclization with a diol or a diketone. The resulting intermediate is then subjected to oxidative cyclization to form the final product.", "Starting Materials": [ "Imidazole", "Aldehyde (e.g. formaldehyde, acetaldehyde, benzaldehyde)", "Diol or diketone (e.g. ethylene glycol, 1,3-cyclohexanedione)" ], "Reaction": [ "Step 1: Imidazole is reacted with the aldehyde in the presence of a suitable catalyst (e.g. p-toluenesulfonic acid) to form an imine intermediate.", "Step 2: The imine intermediate is then cyclized with the diol or diketone in the presence of a Lewis acid catalyst (e.g. zinc chloride) to form a pyran intermediate.", "Step 3: The pyran intermediate is then subjected to oxidative cyclization using a suitable oxidant (e.g. iodine, ceric ammonium nitrate) to form the final product, 1H,4H,6H,7H-pyrano[3,4-d]imidazole." ] } | |
| 1260663-65-7 | |
Molecular Formula |
C6H8N2O |
Molecular Weight |
124.1 |
Purity |
95 |
Origin of Product |
United States |
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